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Compound of Interest

Compound Name: Dibenzyl sulfone

Cat. No.: B1294934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of dibenzyl
sulfone, a molecule of interest in various chemical and pharmaceutical research areas. This

document summarizes its crystallographic data, details the experimental protocols for its

structural determination, and visualizes key experimental and logical workflows.

Core Crystallographic Data
The crystal structure of dibenzyl sulfone has been determined by X-ray crystallography. The

key quantitative data from this analysis are summarized in the table below. These data provide

the fundamental parameters defining the three-dimensional arrangement of atoms and

molecules within the crystal lattice.
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Parameter Value

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions

a 7.823(3) Å

b 9.871(4) Å

c 16.234(6) Å

α 90°

β 90°

γ 90°

Volume 1253.4(8) Å³

Z 4

Calculated Density 1.308 Mg/m³

Bond Lengths (Selected)

S=O 1.445(2) Å - 1.448(2) Å

S-C 1.780(3) Å - 1.781(3) Å

Bond Angles (Selected)

O-S-O 118.5(1)°

C-S-C 104.5(1)°

CCDC Number 745926

Reference J. Chem. Crystallogr., 40, 253-265 (2010)[1][2]

Experimental Protocols
The determination of the crystal structure of dibenzyl sulfone involves a series of precise

experimental steps, from crystal synthesis to data analysis.
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Synthesis and Crystallization of Dibenzyl Sulfone
Synthesis: Dibenzyl sulfone is typically synthesized by the oxidation of dibenzyl sulfide. A

common method involves dissolving dibenzyl sulfide in a suitable organic solvent, such as

glacial acetic acid, followed by the addition of an oxidizing agent like hydrogen peroxide. The

reaction mixture is heated to ensure complete oxidation.

Purification: The crude product is then purified, often by recrystallization from a solvent such

as ethanol, to obtain high-purity crystals suitable for X-ray diffraction.

Crystal Growth: Single crystals of sufficient size and quality for X-ray diffraction are grown by

slow evaporation of a saturated solution of the purified dibenzyl sulfone in an appropriate

solvent.

X-ray Diffraction Data Collection and Structure
Refinement

Crystal Mounting: A suitable single crystal of dibenzyl sulfone is mounted on a goniometer

head.

Data Collection: The crystal is subjected to a monochromatic X-ray beam, and the diffraction

patterns are collected using a diffractometer equipped with a detector, such as a CCD or

CMOS detector.[3] The data are typically collected at a controlled temperature, often low

temperatures like 100 K, to minimize thermal vibrations of the atoms.

Data Processing: The collected diffraction data are processed to determine the unit cell

parameters and the intensities of the reflections. This step involves indexing the reflections

and integrating their intensities.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods to determine the initial positions of the atoms. The atomic positions and

their displacement parameters are then refined using full-matrix least-squares methods to

achieve the best possible fit between the observed and calculated structure factors.[4]

Visualizations
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Experimental Workflow for Crystal Structure
Determination
The following diagram illustrates the typical workflow for determining the crystal structure of a

compound like dibenzyl sulfone.
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Experimental workflow for crystal structure determination.
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Structural Parameters of the Sulfone Group
The geometry of the sulfone group is a key feature of the dibenzyl sulfone molecule. The

following diagram illustrates the relationship between the core atoms and their characteristic

bond lengths and angles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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